cyclogregatin
cyclogregatin
Brand Name:
Vulcanchem
CAS No.:
120167-25-1
VCID:
VC0040198
InChI:
InChI=1S/C15H18O4/c1-4-5-6-7-8-15(3)13(17)12-11(16)9-10(2)18-14(12)19-15/h5-8,10H,4,9H2,1-3H3/b6-5+,8-7+
SMILES:
CCC=CC=CC1(C(=O)C2=C(O1)OC(CC2=O)C)C
Molecular Formula:
C15H18O4
Molecular Weight:
262.3 g/mol
cyclogregatin
CAS No.: 120167-25-1
Main Products
VCID: VC0040198
Molecular Formula: C15H18O4
Molecular Weight: 262.3 g/mol
| CAS No. | 120167-25-1 |
|---|---|
| Product Name | cyclogregatin |
| Molecular Formula | C15H18O4 |
| Molecular Weight | 262.3 g/mol |
| IUPAC Name | 2-[(1E,3E)-hexa-1,3-dienyl]-2,6-dimethyl-5,6-dihydrofuro[2,3-b]pyran-3,4-dione |
| Standard InChI | InChI=1S/C15H18O4/c1-4-5-6-7-8-15(3)13(17)12-11(16)9-10(2)18-14(12)19-15/h5-8,10H,4,9H2,1-3H3/b6-5+,8-7+ |
| Standard InChIKey | CELZYTLJFHLTOR-BSWSSELBSA-N |
| Isomeric SMILES | CC/C=C/C=C/C1(C(=O)C2=C(O1)OC(CC2=O)C)C |
| SMILES | CCC=CC=CC1(C(=O)C2=C(O1)OC(CC2=O)C)C |
| Canonical SMILES | CCC=CC=CC1(C(=O)C2=C(O1)OC(CC2=O)C)C |
| Synonyms | cyclogregatin |
| PubChem Compound | 6439051 |
| Last Modified | Nov 11 2021 |
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